Cas no 96287-85-3 (1H-Purine, 6-butyl-)

• Product Name: 1H-Purine, 6-butyl-
• CAS No: 96287-85-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 751492
• PubChem ID: 22419343
• Update Time: 2025-04-19

1H-Purine, 6-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-butyl-
• 6-butyl-7H-purine
• SCHEMBL7073447
• DTXSID90625620
• 96287-85-3

• Inchi： 1S/C9H12N4/c1-2-3-4-7-8-9(12-5-10-7)13-6-11-8/h5-6H,2-4H2,1H3,(H,10,11,12,13)
• InChI Key： QENUZDHVYSYPEB-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CCCC)N=CN=2

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų